Cas no 52156-51-1 (5-benzyl-3-(chloromethyl)-1,2,4-oxadiazole)

• Product Name: 5-benzyl-3-(chloromethyl)-1,2,4-oxadiazole
• CAS No: 52156-51-1
• MF: C₁₀H₉ClN₂O
• MW: 208.64426112175
• CID: 360434
• PubChem ID: 12044213
• Update Time: 2025-04-19

5-benzyl-3-(chloromethyl)-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Oxadiazole, 3-(chloromethyl)-5-(phenylmethyl)-
• 5-benzyl-3-(chloromethyl)-1,2,4-oxadiazole
• XECLIXXHUYTYJD-UHFFFAOYSA-N
• AKOS005725255
• DTXSID40476402
• 52156-51-1
• EN300-73638
• CCA15651
• 3-chloromethyl-5-benzyl-1,2,4-oxadiazole
• SCHEMBL1695721

• Inchi： 1S/C10H9ClN2O/c11-7-9-12-10(14-13-9)6-8-4-2-1-3-5-8/h1-5H,6-7H2
• InChI Key： XECLIXXHUYTYJD-UHFFFAOYSA-N
• SMILES： ClCC1=NOC(CC2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 208.04047
• Monoisotopic Mass: 208.0403406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• PSA: 38.92

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives